(2E,4E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile

• IUPAC Name: (2E,4E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile
• InChI: InChI=1S/C21H15N3O3S/c1-27-19-7-3-5-16(12-19)20-14-28-21(23-20)17(13-22)6-2-4-15-8-10-18(11-9-15)24(25)26/h2-12,14H,1H3/b4-2+,17-6+
• InChI Key: HVQZTSWILUVICB-BZAMGBJESA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C(=CC=CC3=CC=C(C=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)/C(=C/C=C/C3=CC=C(C=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C21H15N3O3S
• Molecular Weight: 389.4 g/mol
• CAS No.: 476675-55-5

Description

This compound features a conjugated dienenitrile backbone with a 4-nitrophenyl group at the C5 position and a 4-(3-methoxyphenyl)-substituted thiazole ring at the C2 position. The nitrophenyl group is electron-withdrawing, while the 3-methoxyphenyl substituent provides moderate electron-donating effects, creating a polarized π-conjugated system.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with structurally related derivatives:

Compound Name	Molecular Formula	Substituents (Thiazole Ring)	Molecular Weight (g/mol)	Key Properties/Applications	References
(2E,4E)-2-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile (Target)	C₂₁H₁₄N₃O₃S	3-Methoxyphenyl	403.42 (calculated)	Polarized π-system; potential fluorescence
(2E,4E)-2-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile	C₂₀H₁₂ClN₃O₂S	4-Chlorophenyl	393.85	Enhanced electron deficiency; bromination site
(2E,4E)-2-[4-(1,3-Benzodioxol-5-yl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile	C₂₁H₁₃N₃O₄S	1,3-Benzodioxol-5-yl	403.41	Bulkier substituent; altered solubility
(2E,4E)-5-(4-Nitrophenyl)-1-(thiophen-2-yl)penta-2,4-dien-1-one	C₁₅H₁₀N₂O₃S	Thiophen-2-yl (non-thiazole)	298.31	Chalcone derivative; antioxidant activity
(1E,4E)-1-(3-Nitrophenyl)-5-(4-(thiadiazol-2-ylthio)phenyl)penta-1,4-dien-3-one	C₂₈H₂₁N₃O₄S₂	Thiadiazole-thioethoxy	527.61	Antiviral activity; extended conjugation

Key Observations

Electronic Effects :

• The 4-nitrophenyl group stabilizes the conjugated system via electron withdrawal, enhancing photophysical properties in analogs like chalcone derivatives .
• Substitutions on the thiazole ring modulate electronic density:

• 4-Chlorophenyl (electron-withdrawing) increases reactivity toward electrophilic substitution (e.g., bromination at C5 of thiazole) .
• 3-Methoxyphenyl (electron-donating) may improve solubility compared to halogenated analogs but reduce electrophilic reactivity .

Thiadiazole derivatives () exhibit antiviral activity, though the target compound’s nitrile group may alter binding specificity .

Material Science Applications :

• Extended conjugation in analogs like DCV[3] () leads to solvatochromism, implying utility in optoelectronics for the target compound .

Q & A

Q. What are the recommended synthetic methodologies for preparing (2E,4E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile?

The synthesis typically involves multi-step reactions, including cyclocondensation and cross-coupling steps. Key considerations include:

• Catalysts : Palladium or copper-based catalysts for Suzuki-Miyaura couplings or thiazole ring formation .
• Solvents : Polar aprotic solvents (e.g., dimethyl sulfoxide, acetonitrile) to stabilize intermediates and enhance reaction efficiency .
• Temperature : Controlled reflux conditions (80–120°C) to optimize yield and minimize side reactions .
• Purification : Column chromatography or recrystallization to isolate the final product.

Q. What spectroscopic and analytical techniques are critical for characterizing this compound?

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR to confirm regiochemistry and substituent positions.
• Infrared Spectroscopy (IR) : Identification of functional groups (e.g., nitrile stretching at ~2200 cm$^{-1}$) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns.
• Elemental Analysis (CHNS) : Quantitative determination of C, H, N, and S content to validate purity .

Q. How should this compound be handled safely in laboratory settings?

• Ventilation : Use fume hoods to avoid inhalation of fine particles.
• Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles.
• Storage : In airtight containers under inert atmosphere (N$_2$ or Ar) at 2–8°C to prevent degradation .
• Ignition Sources : Keep away from open flames due to potential nitro group instability .

Advanced Research Questions

Q. How can computational methods elucidate the electronic properties and biological interactions of this compound?

• Wavefunction Analysis : Multiwfn software calculates electrostatic potential maps and electron localization functions (ELF) to visualize charge distribution and reactive sites .
• Molecular Docking : Tools like AutoDock Vina predict binding affinities with target enzymes (e.g., kinases) by simulating ligand-receptor interactions .
• Density Functional Theory (DFT) : Optimizes geometry and calculates frontier molecular orbitals (HOMO-LUMO) to correlate electronic structure with reactivity .

Q. What strategies resolve contradictions between crystallographic data and spectroscopic results during structural refinement?

• SHELX Refinement : Use SHELXL for high-resolution crystallographic refinement, incorporating restraints for disordered regions (e.g., thiazole or nitrophenyl groups) .
• Cross-Validation : Compare X-ray diffraction data with NMR/IR results to validate bond lengths and angles.
• Twinned Data Handling : SHELXD/SHELXE pipelines for resolving twinning artifacts in low-symmetry crystals .

Q. How can researchers design experiments to evaluate this compound’s enzyme inhibition mechanisms?

• Kinetic Assays : Measure IC$_{50}$ values using fluorogenic substrates or colorimetric assays (e.g., NADH depletion in dehydrogenase inhibition) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔG, ΔH) to assess inhibitor-enzyme interactions.
• Structural Biology : Co-crystallization with target proteins (e.g., cytochrome P450) followed by X-ray crystallography to map binding pockets .